Cas no 941931-55-1 (N-(4-chlorophenyl)-1-ethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-(4-chlorophenyl)-1-ethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 941931-55-1
• MF: C₁₇H₁₄ClN₃O₂
• MW: 327.764962673187
• CID: 5501365
• Update Time: 2025-06-24

N-(4-chlorophenyl)-1-ethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-1-ethyl-2-oxo-1,8-naphthyridine-3-carboxamide
• N-(4-chlorophenyl)-1-ethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C17H14ClN3O2/c1-2-21-15-11(4-3-9-19-15)10-14(17(21)23)16(22)20-13-7-5-12(18)6-8-13/h3-10H,2H2,1H3,(H,20,22)
• InChI Key： KHIADPTWWJWFIQ-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC=N2)C=C(C(NC2=CC=C(Cl)C=C2)=O)C1=O

Additional information on N-(4-chlorophenyl)-1-ethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

N-(4-chlorophenyl)-1-ethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 941931-55-1): A Comprehensive Overview

N-(4-chlorophenyl)-1-ethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 941931-55-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The structure of N-(4-chlorophenyl)-1-ethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is characterized by a naphthyridine core with a chlorophenyl substituent and an ethyl group attached to the nitrogen atom of the amide functionality. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of N-(4-chlorophenyl)-1-ethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antitumor activity against several cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, N-(4-chlorophenyl)-1-ethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide has also shown promise in the treatment of inflammatory diseases. Research conducted by a team at the University of California demonstrated that this compound effectively reduces inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. These findings suggest that it could be a potential lead compound for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of N-(4-chlorophenyl)-1-ethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It is primarily metabolized by cytochrome P450 enzymes in the liver and is eliminated through both renal and hepatic pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-chlorophenyl)-1-ethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The synthesis of N-(4-chlorophenyl)-1-ethyl-2-o xo - 1 , 2 -d i h y d ro - 1 , 8 -n aph thy r id ine - 3 -c ar b ox am ide involves a multi-step process that includes the formation of the naphthyridine core followed by functionalization with the chlorophenyl and ethyl groups. Various synthetic routes have been explored to optimize yield and purity, making it feasible for large-scale production.

In conclusion, N-(4-chlorophenyl)-1-e th y l - 2 - ox o - 1 , 2 -d i h y d ro - 1 , 8 -n aph thy r id ine - 3 -c ar b ox am ide (CAS No. 941931-55-1) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies continue to uncover new applications and mechanisms of action, contributing to its growing importance in the field.